3-[(2-Methylcyclopentyl)amino]propan-1-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 3-[(2-methylcyclopentyl)amino]propan-1-ol
• InChI: InChI=1S/C9H19NO/c1-8-4-2-5-9(8)10-6-3-7-11/h8-11H,2-7H2,1H3
• InChI Key: ZCPOUUPSVOABKB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1NCCCO

Description

3-[(2-Methylcyclopentyl)amino]propan-1-ol is a secondary amine alcohol characterized by a propan-1-ol backbone substituted with a 2-methylcyclopentylamino group. The 2-methylcyclopentyl substituent confers steric bulk and lipophilicity, which may influence solubility, metabolic stability, and receptor interactions compared to other cyclic or aromatic substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Methylcyclopentyl)amino]propan-1-ol typically involves the reaction of 2-methylcyclopentylamine with an appropriate propanol derivative. One common method is the reductive amination of 2-methylcyclopentanone with 3-aminopropan-1-ol in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride. The reaction is usually carried out under mild conditions, with the temperature maintained at around 0-5°C to prevent side reactions.

Industrial Production Methods

In an industrial setting, the production of 3-[(2-Methylcyclopentyl)amino]propan-1-ol can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This allows for better control over the reaction parameters and increases the overall yield. The use of catalysts and advanced purification techniques, such as distillation and chromatography, further enhances the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Methylcyclopentyl)amino]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding amine or alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Ketones, aldehydes

Reduction: Amines, alcohols

Substitution: Various substituted derivatives depending on the reagent used

Scientific Research Applications

3-[(2-Methylcyclopentyl)amino]propan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block for the development of new compounds.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new drugs for treating various diseases.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 3-[(2-Methylcyclopentyl)amino]propan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and influencing various biochemical processes. For example, it may act as an agonist or antagonist at certain receptors, altering signal transduction pathways and affecting cellular responses.

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : The 2-methylcyclopentyl group in the target compound provides moderate lipophilicity compared to the highly lipophilic adamantyl group in 4e and the aromatic furan in IV-12 .
• Molecular Weight : The target compound (157.3 g/mol) is smaller than purine-derived analogs like 4e (580.8 g/mol), which may enhance membrane permeability .
• Thermal Stability : Adamantane-containing 4e exhibits a higher melting point (107–111°C) than alicyclic or heteroaromatic derivatives, suggesting stronger crystal lattice interactions .

Key Observations :

• Yield Efficiency : Adamantane-containing 4g achieves a high yield (94%), likely due to the stability of adamantyl intermediates . In contrast, imidazo-pyridine derivatives like IV-1q require HPLC purification, reducing yields (56%) .
• Synthetic Complexity : The target compound’s synthesis is likely less complex than purine or imidazo-pyridine derivatives, which involve multi-step functionalization .

Biological Activity

3-[(2-Methylcyclopentyl)amino]propan-1-ol, a compound characterized by its unique structural features including an amino group and a hydroxyl group, has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its interactions with biological systems, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-[(2-Methylcyclopentyl)amino]propan-1-ol is $C_{10}H_{21}NO$, with a molecular weight of approximately 171.28 g/mol. The compound features:

• Amino Group (-NH2) : Facilitates hydrogen bonding and ionic interactions.
• Hydroxyl Group (-OH) : Contributes to solubility and reactivity with biological molecules.
• Cyclopentyl Ring : Enhances lipophilicity and structural uniqueness.

These structural components are crucial for the compound's interaction with various biological targets.

Research indicates that the biological activity of 3-[(2-Methylcyclopentyl)amino]propan-1-ol may involve:

• Binding to Receptors : The amino and hydroxyl groups enable the compound to interact with specific receptors, potentially modulating their activity.
• Enzyme Inhibition : Similar compounds have shown potential in inhibiting enzymes, which may lead to various biochemical effects.

The presence of the cyclopentyl structure allows for favorable interactions with lipid membranes, influencing membrane fluidity and function.

Interaction with Biological Systems

Studies suggest that 3-[(2-Methylcyclopentyl)amino]propan-1-ol can interact with neurotransmitter systems, which may have implications in pharmacology. The ability to form hydrogen bonds enhances its affinity for various biological targets, potentially influencing biochemical pathways related to:

• Neurotransmission : Compounds with similar structures often affect neurotransmitter uptake and release.
• Cell Proliferation : Some studies indicate that similar compounds can inhibit cancer cell proliferation by inducing cell cycle arrest .

Comparative Analysis

To better understand the uniqueness of 3-[(2-Methylcyclopentyl)amino]propan-1-ol, it is beneficial to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Features
3-Amino-2-methylpropan-1-ol	C4H11NO	89.15 g/mol	Simpler structure; lacks cyclopentyl ring
3-[Methyl(1-methylcyclopentyl)amino]-4-(propan-2-yl)cyclohexan-1-ol	C16H31NO	253.42 g/mol	Larger molecular weight; different functional groups
3-Amino-2,2-dimethyl-1-(1-methylcyclopentyl)propan-1-ol	C12H25NO	199.34 g/mol	Additional methyl groups; alters steric properties

The unique combination of functional groups in 3-[(2-Methylcyclopentyl)amino]propan-1-ol distinguishes it from these compounds, potentially influencing its reactivity and biological interactions.

Case Studies and Research Findings

Recent studies have evaluated the biological effects of compounds similar to 3-[(2-Methylcyclopentyl)amino]propan-1-ol:

• Anticancer Activity : Research has demonstrated that derivatives of similar structures can exhibit significant antiproliferative effects on various cancer cell lines. For instance, a study found that certain analogs induced G0/G1 phase cell cycle arrest in ovarian cancer cells, suggesting potential therapeutic applications in oncology .
• Neuropharmacological Effects : Investigations into compounds with similar amino alcohol structures have indicated possible interactions with neurotransmitter receptors, which could lead to developments in treatments for neurological disorders.